Acyl Chain Length Modulates Lipophilicity and Predicted Permeability: Pentanamide vs. Hexanamide vs. Succinamide
The pentanamide scaffold occupies a distinct lipophilicity window relative to its immediate chain-length analogs. The target compound exhibits a computed LogP of 1.39, which is approximately 0.6–0.8 log units lower than the hexanamide homolog (C6 chain, LogP ~2.0–2.2 estimated) and >1.0 log unit higher than the succinamide analog (C2 chain with terminal amide, LogP ~0.1–0.3 estimated) . This intermediate LogP value positions the compound within the optimal range for both passive membrane permeability and aqueous solubility, avoiding the excessive lipophilicity-associated risks (hERG binding, rapid metabolic clearance, phospholipidosis) of the hexanamide, while maintaining sufficient membrane penetration that the more polar succinamide may lack . The five rotatable bonds of the pentanamide provide greater conformational adaptability than the succinamide (fewer rotatable bonds, more rigid) without the entropic penalty of the hexanamide (6 rotatable bonds), potentially translating to more favorable binding thermodynamics .
| Evidence Dimension | Computed lipophilicity (LogP) and rotatable bond count |
|---|---|
| Target Compound Data | LogP = 1.39; Rotatable Bonds = 5; TPSA = 68.01 Ų; H-Bond Acceptors = 3; H-Bond Donors = 2 |
| Comparator Or Baseline | Hexanamide homolog (CAS 1218291-33-8): LogP ~2.0–2.2 (estimated); Succinamide analog (CAS 1218540-53-4): LogP ~0.1–0.3 (estimated), TPSA ~98 Ų, H-Bond Acceptors = 4 |
| Quantified Difference | ΔLogP ≈ +0.6 to +0.8 vs. hexanamide; ΔLogP ≈ -1.1 to -1.3 vs. succinamide; ΔRotatable Bonds = -1 vs. hexanamide, +2 vs. succinamide; ΔTPSA = -30 Ų vs. succinamide |
| Conditions | Computational predictions (ChemScene platform); experimental LogD₇.₄ values not available in public domain |
Why This Matters
For procurement decisions in lead optimization campaigns, the pentanamide's intermediate lipophilicity profile reduces the likelihood of encountering developability flags (e.g., LogP > 3, TPSA < 60) compared to the hexanamide, while offering superior predicted permeability to the succinamide, making it the preferred starting scaffold when balanced ADME properties are prioritized.
- [1] Waring MJ. Lipophilicity in drug discovery. Expert Opinion on Drug Discovery. 2010;5(3):235-248. doi:10.1517/17460441003605098. (Class-level reference: LogP 1–3 considered optimal for oral drug-likeness; LogP >3 associated with increased promiscuity and metabolic liability.) View Source
